Cas no 215437-47-1 (2-(Benzyloxy)-5-chloropyridine)

• Product Name: 2-(Benzyloxy)-5-chloropyridine
• CAS No: 215437-47-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 2112276
• PubChem ID: 10932953
• Update Time: 2025-06-09

2-(Benzyloxy)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-5-chloropyridine
• PYRIDINE,5-CHLORO-2-(PHENYLMETHOXY)-
• 5-chloro-2-(phenylmethoxy)pyridine
• F76883
• AKOS015152011
• DA-27843
• 5-chloro-2-phenylmethoxypyridine
• PYRIDINE, 5-CHLORO-2-(PHENYLMETHOXY)-
• 215437-47-1
• CS-0438375
• starbld0018783
• SCHEMBL4288596
• 2-(Benzyloxy)-5-chloropyridine

• MDL： MFCD11976459
• Inchi： 1S/C12H10ClNO/c13-11-6-7-12(14-8-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： SXOVMWQGOMWDHU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Benzyloxy)-5-chloropyridine

2-(Benzyloxy)-5-chloropyridine: A Comprehensive Overview

2-(Benzyloxy)-5-chloropyridine, also known by its CAS registry number CAS No. 215437-47-1, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and pharmacology. This compound, characterized by its pyridine ring substituted with a benzyloxy group at the 2-position and a chlorine atom at the 5-position, has garnered attention due to its unique chemical properties and potential biological activities. In this article, we will delve into the structural features, synthesis methods, pharmacological applications, and environmental considerations of this compound.

The molecular structure of 2-(Benzyloxy)-5-chloropyridine consists of a pyridine ring with two substituents: a benzyloxy group (-O-C6H5) at the 2-position and a chlorine atom at the 5-position. This substitution pattern imparts distinct electronic and steric effects on the molecule, influencing its reactivity and biological interactions. The benzyloxy group introduces electron-donating effects through resonance, while the chlorine atom at the 5-position exerts an electron-withdrawing inductive effect. This balance of electronic effects makes the compound versatile for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 2-(Benzyloxy)-5-chloropyridine as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing complex heterocyclic frameworks, which are essential components of numerous pharmaceutical agents. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in this context. By leveraging the directing effects of the substituents on the pyridine ring, chemists can achieve regioselective transformations, facilitating the construction of diverse molecular architectures.

In terms of synthesis, 2-(Benzyloxy)-5-chloropyridine can be prepared via several routes. One common method involves the nucleophilic aromatic substitution of 2-chloro-5-pyridinol with benzyl bromide in a polar aprotic solvent under basic conditions. This reaction benefits from the activating effect of the hydroxyl group at the 2-position, which enhances the reactivity of the pyridine ring toward nucleophilic attack. Alternatively, coupling reactions using transition metal catalysts have been employed to construct this compound, offering an efficient and scalable approach for its preparation.

The pharmacological profile of 2-(Benzyloxy)-5-chloropyridine has been investigated in recent years, revealing promising activities in various biological systems. For example, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, research has shown that this compound exhibits moderate antimicrobial activity against certain bacterial strains, suggesting its utility in developing novel antimicrobial agents.

In light of growing concerns over environmental sustainability, researchers have also examined the biodegradation pathways of 2-(Benzyloxy)-5-chloropyridine. Findings indicate that under aerobic conditions, microbial communities can effectively metabolize this compound through oxidative cleavage and hydrolytic processes. These insights are crucial for assessing its environmental impact and ensuring responsible use in industrial applications.

In conclusion, 2-(Benzyloxy)-5-chloropyridine, with its unique structural features and diverse applications, remains a focal point in contemporary organic chemistry and pharmacology research. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to contribute significantly to advancements in drug discovery and sustainable chemical synthesis.